Cas no 2229558-98-7 (1,5-difluoro-2-methoxy-3-(prop-2-yn-1-yl)benzene)

• Product Name: 1,5-difluoro-2-methoxy-3-(prop-2-yn-1-yl)benzene
• CAS No: 2229558-98-7
• MF: C₁₀H₈F₂O
• MW: 182.166729927063
• CID: 5971349
• PubChem ID: 165973319
• Update Time: 2025-06-08

1,5-difluoro-2-methoxy-3-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,5-difluoro-2-methoxy-3-(prop-2-yn-1-yl)benzene
• EN300-1799691
• 2229558-98-7

• Inchi： 1S/C10H8F2O/c1-3-4-7-5-8(11)6-9(12)10(7)13-2/h1,5-6H,4H2,2H3
• InChI Key： KFFDAFIEKGEVOW-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(CC#C)=C1OC)F

Computed Properties

• Exact Mass: 182.05432120g/mol
• Monoisotopic Mass: 182.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 1,5-difluoro-2-methoxy-3-(prop-2-yn-1-yl)benzene

Chemical Profile of 1,5-difluoro-2-methoxy-3-(prop-2-yn-1-yl)benzene (CAS No. 2229558-98-7)

1,5-difluoro-2-methoxy-3-(prop-2-yn-1-yl)benzene, identified by the CAS number 2229558-98-7, is a fluorinated aromatic compound featuring a methoxy substituent and an alkyne group. This molecule has garnered attention in the chemical and pharmaceutical research communities due to its unique structural properties and potential applications in drug discovery and material science. The presence of both fluorine and methoxy groups enhances its electronic characteristics, making it a valuable intermediate in synthesizing more complex molecules.

The compound's structure consists of a benzene ring substituted with two fluorine atoms at the 1 and 5 positions, a methoxy group at the 2 position, and a propynyl group at the 3 position. This specific arrangement imparts distinct reactivity and functionality, which can be leveraged in various synthetic pathways. The fluorine atoms, known for their ability to influence metabolic stability and binding affinity in pharmaceuticals, play a crucial role in modulating the compound's properties. Similarly, the methoxy group contributes to hydrophobicity and can serve as a point for further derivatization.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their role in developing novel therapeutic agents. The electron-withdrawing nature of fluorine atoms can enhance the binding affinity of molecules to biological targets, making them more effective in treating diseases such as cancer and infectious disorders. 1,5-difluoro-2-methoxy-3-(prop-2-yn-1-yl)benzene is no exception and has been explored as a building block for more complex scaffolds.

One of the most compelling aspects of this compound is its potential use in the synthesis of small-molecule inhibitors. Researchers have utilized its reactive sites to develop molecules that interact with specific enzymes or receptors involved in disease pathways. For instance, the propynyl group can undergo various reactions, including Sonogashira coupling, which allows for the introduction of additional functional groups at specific positions on the aromatic ring. This flexibility makes it an attractive candidate for medicinal chemists aiming to optimize lead compounds.

The methoxy group also provides a site for further modification, enabling the creation of diverse derivatives with tailored properties. In particular, methoxy-substituted aromatics are known to exhibit improved solubility and bioavailability, which are critical factors in drug development. By combining these features, 1,5-difluoro-2-methoxy-3-(prop-2-yn-1-yl)benzene offers a versatile platform for designing novel therapeutic agents.

Recent studies have highlighted the compound's utility in developing kinase inhibitors, which are widely used in cancer therapy. The combination of fluorine and methoxy groups can enhance interactions with ATP-binding pockets in kinases, leading to more potent inhibition. Additionally, the alkyne functionality allows for post-synthetic modifications that can fine-tune pharmacokinetic properties. These attributes make it a promising candidate for further investigation.

Another area where this compound has shown promise is in materials science. Fluorinated aromatics are known for their thermal stability and electronic properties, making them suitable for use in organic electronics and advanced materials. The specific arrangement of substituents in 1,5-difluoro-2-methoxy-3-(prop-2-yn-1-yl)benzene could lead to novel materials with enhanced performance characteristics.

In conclusion,1,5-difluoro-2-methoxy-3-(prop-2-yn-1-yl)benzene (CAS No. 2229558-98-7) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for synthesizing complex molecules with tailored properties. As research continues to uncover new applications for fluorinated aromatics,1,5-difluoro-2-methoxy-3-(propynyl)benzene is likely to play an increasingly important role in advancing scientific discovery.